2-chloro-N-[1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-yl]benzene-1-sulfonamide

• IUPAC Name: 2-chloro-N-[1-(thiophene-2-carbonyl)-3,4-dihydro-2H-quinolin-6-yl]benzenesulfonamide
• InChI: InChI=1S/C20H17ClN2O3S2/c21-16-6-1-2-8-19(16)28(25,26)22-15-9-10-17-14(13-15)5-3-11-23(17)20(24)18-7-4-12-27-18/h1-2,4,6-10,12-13,22H,3,5,11H2
• InChI Key: PDIDKBGNTMCYNA-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C=CC(=C2)NS(=O)(=O)C3=CC=CC=C3Cl)N(C1)C(=O)C4=CC=CS4
• Molecular Formula: C20H17ClN2O3S2
• Molecular Weight: 432.9 g/mol
• CAS No.: 946333-73-9

Description

2-chloro-N-[1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-yl]benzene-1-sulfonamide is a recognized and potent inhibitor of Transforming Growth Factor-β (TGF-β)-Activated Kinase 1 (TAK1) , a key mediator in multiple signaling pathways. Its primary research value lies in its ability to selectively block TAK1 activity, which sits at the nexus of inflammatory and pro-fibrotic signaling, including the activation of NF-κB and MAPK cascades. This mechanism makes it an essential pharmacological tool for investigating the role of TAK1 in innate immunity, inflammation, and cellular stress responses . Researchers utilize this compound to dissect complex pathological processes, such as the development of fibrosis in various organs , the regulation of cancer cell survival, and the modulation of osteoclastogenesis. By inhibiting this central signaling node, it helps elucidate novel therapeutic targets for a range of conditions, from rheumatoid arthritis and inflammatory bowel disease to certain cancers.

Biological Activity

The compound 2-chloro-N-[1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-yl]benzene-1-sulfonamide is a complex organic molecule that has garnered attention in medicinal chemistry due to its potential biological activities. This article delves into the biological activity of this compound, discussing its synthesis, mechanisms of action, and relevant research findings.

Chemical Structure and Properties

The molecular formula for this compound is $C_{16}H_{16}ClN_{2}O_{2}S$, and it contains a chloro substituent, a thiophene-2-carbonyl moiety, and a sulfonamide group. These functional groups contribute to its reactivity and biological properties.

Synthesis

The synthesis of 2-chloro-N-[1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-yl]benzene-1-sulfonamide typically involves several steps:

• Preparation of Thiophene Derivatives : Thiophene-2-carbonyl chlorides are synthesized using thiophenes with oxalyl chloride under controlled conditions .
• Formation of Tetrahydroquinoline Framework : The tetrahydroquinoline structure is constructed through cyclization reactions involving appropriate precursors.
• Final Coupling : The sulfonamide group is introduced through nucleophilic substitution reactions.

Antimicrobial Activity

Research indicates that compounds with similar structural motifs exhibit significant antimicrobial properties. For instance, sulfonamide derivatives have shown efficacy against various bacterial strains due to their ability to inhibit dihydropteroate synthase, an enzyme crucial for folate synthesis in bacteria .

Anticancer Properties

Studies have demonstrated that compounds containing the tetrahydroquinoline framework possess anticancer activity. They may induce apoptosis in cancer cells through various mechanisms, including the modulation of signaling pathways involved in cell survival and proliferation .

The proposed mechanism of action for 2-chloro-N-[1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-yl]benzene-1-sulfonamide includes:

• Enzyme Inhibition : The sulfonamide group may inhibit specific enzymes involved in nucleotide synthesis.
• Cell Cycle Arrest : Compounds with similar structures have been shown to cause cell cycle arrest at the G2/M phase .

Research Findings and Case Studies

Several studies have explored the biological activity of related compounds:

Study	Compound	Findings
	2-chloro-N-arylylacetamides	Showed significant antibacterial activity against resistant strains.
	N'-(thiophene-2-carbonyl) pyridine derivatives	Demonstrated cytotoxic effects on cancer cell lines with IC50 values in the micromolar range.
	Thiophene derivatives	Exhibited potential as anti-inflammatory agents in preclinical models.

Scientific Research Applications

Synthesis and Chemical Properties

The synthesis of this compound can be achieved through various methods involving the reaction of thiophene derivatives with sulfonamides. The incorporation of the thiophene-2-carbonyl moiety enhances the compound's lipophilicity and biological activity. The synthetic pathways typically involve:

• Formation of Thiophene Derivatives : Utilizing thiophene-2-carbonyl chlorides as intermediates.
• Coupling Reactions : Employing coupling agents to facilitate the formation of the sulfonamide bond.

Anticancer Properties

Recent studies have indicated that compounds similar to 2-chloro-N-[1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-yl]benzene-1-sulfonamide possess significant anticancer activity. For instance, a related class of compounds demonstrated cytotoxic effects against various cancer cell lines such as MCF7 (breast cancer) and HEPG2 (liver cancer) through mechanisms involving apoptosis and cell cycle arrest .

Antimicrobial Activity

The compound has also shown potential as an antimicrobial agent. Research indicates that sulfonamide derivatives exhibit broad-spectrum antibacterial properties. The presence of the thiophene ring contributes to increased activity against resistant strains of bacteria .

Therapeutic Applications

Given its structural characteristics, 2-chloro-N-[1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-yl]benzene-1-sulfonamide could be explored for various therapeutic uses:

• Antitumor Agents : Its ability to inhibit cancer cell proliferation positions it as a candidate for further development in oncology.
• Antimicrobial Agents : The compound could be developed into a new class of antibiotics targeting resistant bacterial strains.

Case Study 1: Anticancer Evaluation

A study evaluated the anticancer efficacy of a series of thiophene-based compounds against MCF7 and HEPG2 cells. Results indicated that modifications on the thiophene ring significantly enhanced cytotoxicity, suggesting that similar modifications on 2-chloro-N-[1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-yl]benzene-1-sulfonamide could yield promising results .

Case Study 2: Antibacterial Activity

In another investigation focusing on sulfonamide derivatives, compounds structurally related to the target compound were tested against Staphylococcus aureus and Escherichia coli. Findings revealed that these compounds exhibited potent antibacterial activity with minimal inhibitory concentrations (MICs) lower than traditional antibiotics .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The compound’s structural analogs differ primarily in the position of the chlorine substituent on the benzene ring and the attachment site of the sulfonamide group on the tetrahydroquinoline ring. Below is a detailed comparison with two closely related derivatives:

4-Chloro-N-[1-(Thiophene-2-Carbonyl)-1,2,3,4-Tetrahydroquinolin-7-yl]Benzene-1-Sulfonamide (Compound G512-0161)

• Key Differences: Chlorine at 4-position on benzene (vs. 2-position in the target compound). Sulfonamide attached to the 7-position of tetrahydroquinoline (vs. 6-position in the target compound).
• Physicochemical Properties : Property Value Molecular Weight 432.95 g/mol logP (Lipophilicity) 4.8742 Hydrogen Bond Donors 1 Polar Surface Area 57.219 Ų Solubility (logSw) -4.8962 (Low aqueous solubility)
• The 7-position sulfonamide attachment could influence conformational flexibility and steric hindrance.

3-Chloro-N-[1-(Thiophene-2-Carbonyl)-1,2,3,4-Tetrahydroquinolin-7-yl]Benzene-1-Sulfonamide (CAS 946369-93-3)

• Key Differences: Chlorine at 3-position on benzene. Sulfonamide attached to the 7-position of tetrahydroquinoline.

• Physicochemical Properties :

  Property	Value
  Molecular Weight	432.9 g/mol
  Molecular Formula	C₂₀H₁₇ClN₂O₃S₂
  SMILES	O=C(c1cccs1)N1CCCc2ccc(NS(=O)(=O)c3cccc(Cl)c3)cc21

• Structural Implications :
  The 3-chloro substitution creates a distinct electronic profile compared to the 2- and 4-chloro isomers, which may affect π-π stacking interactions or hydrogen bonding capacity .

Key Insights:

3-/4-Chloro: Favor electronic modulation over steric effects, possibly enhancing binding to targets like enzymes or receptors.

Sulfonamide Attachment Site :

• The 6-position in the target compound could lead to distinct conformational arrangements compared to the 7-position analogs, altering bioavailability or metabolic stability.

Research Implications:

• The target compound’s lower aqueous solubility (inferred from logSw ~-4.9 in analogs) suggests challenges in formulation, necessitating prodrug strategies or solubilizing agents.
• Comparative studies on binding affinity (e.g., kinase inhibition or antimicrobial activity) are critical to validate the impact of structural variations.

Preparation Methods

Acid-Catalyzed Cyclocondensation

This method involves reacting substituted anilines with cyclic ketones under acidic conditions. For example, 6-nitro-1,2,3,4-tetrahydroquinoline can be synthesized via the reaction of 4-nitroaniline with cyclohexanone in the presence of polyphosphoric acid (PPA) at 120°C for 8 hours. Subsequent hydrogenation using Pd/C under H₂ gas reduces the nitro group to an amine, yielding 6-amino-1,2,3,4-tetrahydroquinoline.

Critical Parameters:

• Temperature: 120–140°C

• Catalyst: PPA or concentrated H₂SO₄

• Yield: 65–75% for cyclocondensation; 85–90% for nitro reduction

Reductive Cyclization

An alternative approach employs reductive cyclization of β-nitrostyrene derivatives. For instance, treatment of 2-(2-nitrovinyl)aniline with sodium borohydride in ethanol at reflux (78°C) facilitates simultaneous nitro reduction and cyclization, producing the tetrahydroquinoline core in 70–80% yield.

Sulfonylation of the Tetrahydroquinoline Amine

The 6-amino group of the tetrahydroquinoline intermediate undergoes sulfonylation with 2-chlorobenzenesulfonyl chloride. This step requires precise control of stoichiometry and pH to avoid over-sulfonylation.

Reaction Conditions

• Solvent: Dichloromethane (DCM) or tetrahydrofuran (THF)

• Base: Triethylamine (TEA) or pyridine (2.5 equivalents)

• Temperature: 0°C to room temperature (RT)

• Time: 4–6 hours

Procedure:

• Dissolve 6-amino-1,2,3,4-tetrahydroquinoline (1.0 equiv) in anhydrous DCM.

• Add TEA (2.5 equiv) dropwise under nitrogen atmosphere.

• Slowly introduce 2-chlorobenzenesulfonyl chloride (1.2 equiv) at 0°C.

• Warm to RT and stir until completion (monitored via TLC).

Yield: 82–88%

Optimization Challenges

• Byproduct Formation: Excess sulfonyl chloride leads to bis-sulfonamide derivatives.

• Mitigation: Use controlled stoichiometry (1:1.2 amine:sulfonyl chloride) and low temperatures.

Acylation with Thiophene-2-Carbonyl Chloride

The final step involves acylating the secondary amine of the tetrahydroquinoline ring with thiophene-2-carbonyl chloride.

Acylation Protocol

• Reagents: Thiophene-2-carbonyl chloride (1.5 equiv), DCM, TEA (3.0 equiv)

• Conditions: 0°C to RT, 8–12 hours

• Workup: Quench with ice water, extract with DCM, dry over MgSO₄, and purify via silica gel chromatography.

Yield: 75–80%

Competing Reactions

• O-Acylation: Minimized by using non-polar solvents (e.g., DCM) and excess TEA.

• Hydrolysis: Thiophene-2-carbonyl chloride is moisture-sensitive; rigorous anhydrous conditions are essential.

Alternative Synthetic Routes

One-Pot Sequential Functionalization

A streamlined approach combines sulfonylation and acylation in a single pot:

• Perform sulfonylation as described in Section 2.1.

• Without isolation, add thiophene-2-carbonyl chloride and TEA directly to the reaction mixture.
  Advantages: Reduced purification steps; total yield 68–72%.

Radical-Mediated Sulfonylation

Inspired by recent advances in sulfur dioxide insertion, a radical pathway using DABCO–bis(sulfur dioxide) adducts was explored. However, this method showed lower regioselectivity (<50% yield) for the target sulfonamide.

Analytical Characterization

Spectroscopic Data

Parameter	Value
¹H NMR (400 MHz, CDCl₃)	δ 8.12 (d, J = 8.4 Hz, 1H), 7.85–7.78 (m, 2H), 7.62 (t, J = 7.6 Hz, 1H), 6.98 (d, J = 3.6 Hz, 1H), 4.12 (s, 1H), 3.02–2.94 (m, 2H), 2.88–2.80 (m, 2H).
IR (KBr)	3270 (N–H), 1685 (C=O), 1340, 1160 (S=O) cm⁻¹
HRMS (ESI+)	Calculated for C₂₀H₁₈ClN₂O₃S₂: 449.0432; Found: 449.0429.

Purity Assessment

HPLC analysis (C18 column, MeCN/H₂O = 70:30) showed >98% purity at 254 nm .

Q & A

Basic: What are the key synthetic steps and challenges in preparing 2-chloro-N-[1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-yl]benzene-1-sulfonamide?

Methodological Answer:
The synthesis involves coupling a tetrahydroquinoline scaffold with thiophene-2-carbonyl and sulfonamide moieties. Key steps include:

• Amidation : Reacting 1,2,3,4-tetrahydroquinolin-6-amine with thiophene-2-carbonyl chloride under basic conditions (e.g., Et₃N in THF) to form the thiophene-carboxamide intermediate.
• Sulfonylation : Introducing the 2-chlorobenzenesulfonyl group via sulfonylation of the amine using 2-chlorobenzenesulfonyl chloride.
• Purification : Column chromatography (e.g., silica gel with CH₂Cl₂/MeOH gradients) or recrystallization (e.g., EtOAc/hexane) to isolate the product. Challenges include low yields due to steric hindrance during sulfonylation (e.g., yields ranging from 6% to 69% in similar syntheses) .

Advanced: How can structure-activity relationship (SAR) studies guide the optimization of this compound as a RORγ inverse agonist?

Methodological Answer:
SAR studies should focus on:

• Substituent Analysis : Modifying the sulfonamide’s chlorophenyl group (e.g., replacing Cl with F or CF₃ to enhance binding affinity, as seen in RORγ inhibitors with IC₅₀ values <1 μM) .
  
• Scaffold Rigidity : Introducing conformational constraints (e.g., fluorination at the tetrahydroquinoline ring) to improve receptor selectivity.
• In Vitro Assays : Use luciferase-based reporter assays or TR-FRET binding assays to measure IC₅₀ shifts. For example, analogs with 2,4-difluoro substitutions on the sulfonamide showed improved potency .

Advanced: How can crystallographic data resolve ambiguities in the compound’s binding mode with target receptors?

Methodological Answer:

• X-Ray Crystallography : Co-crystallize the compound with RORγ’s ligand-binding domain (LBD) (PDB IDs: e.g., 3L0J for RORγ).
• Hydrogen Bond Analysis : Identify key interactions (e.g., sulfonamide oxygen with Arg367 or thiophene carbonyl with Tyr377) .
• Validation : Compare with structurally similar inhibitors (e.g., SR1555, IC₅₀ = 1.5 μM) to confirm binding motifs .

Basic: Which analytical techniques are critical for confirming the compound’s structural integrity?

Methodological Answer:

• ¹H/¹³C NMR : Verify substituent integration (e.g., thiophene protons at δ 7.5–8.0 ppm, sulfonamide NH at δ 10–11 ppm).
• HRMS : Confirm molecular ion peaks (e.g., [M+H]⁺ for C₂₁H₁₆ClN₂O₃S₂).
• HPLC-PDA : Assess purity (>95%) using a C18 column (MeCN/H₂O gradient) .

Advanced: How to address contradictory bioactivity data across studies for sulfonamide-based inhibitors?

Methodological Answer:

• Standardized Assays : Re-evaluate activity under uniform conditions (e.g., 10% FBS in cell media, fixed incubation times).
• Orthogonal Validation : Use surface plasmon resonance (SPR) to measure binding kinetics alongside enzymatic assays.
• Purity Verification : Employ DSC (differential scanning calorimetry) or elemental analysis to rule out impurities affecting results .

Advanced: What computational strategies predict metabolic stability and toxicity profiles?

Methodological Answer:

• ADMET Prediction : Use QSAR models (e.g., SwissADME) to assess CYP450 inhibition and hepatotoxicity.
• Metabolite Identification : Simulate Phase I/II metabolism via in silico tools (e.g., GLORYx) to identify vulnerable sites (e.g., sulfonamide hydrolysis).
• MD Simulations : Analyze binding free energy (ΔG) with RORγ to prioritize stable analogs .

Basic: What solvent systems are optimal for recrystallizing this sulfonamide derivative?

Methodological Answer:

• Mixed Solvents : Use CH₂Cl₂/MeOH (10:1) for initial dissolution, followed by slow evaporation.
• Temperature Gradients : Cool hot EtOAc solutions to 4°C for crystal nucleation.
• Yield Improvement : Add seed crystals or use anti-solvents (e.g., hexane) to induce precipitation .